Cas no 1261531-98-9 (3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine)

• Product Name: 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine
• CAS No: 1261531-98-9
• MF: C₁₃H₈F₂N₂O₄
• MW: 294.210430145264
• CID: 4988656
• Update Time: 2025-10-24

3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine

• Inchi： 1S/C13H8F2N2O4/c14-13(15)21-11-5-9(4-10(6-11)17(19)20)12(18)8-2-1-3-16-7-8/h1-7,13H
• InChI Key： HDLDBRUCNBXZRS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C(C2C=NC=CC=2)=O)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine

Research Briefing on 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine (CAS: 1261531-98-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine (CAS: 1261531-98-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine exhibit potent inhibitory activity against several cancer-related kinases, particularly showing nanomolar affinity for FGFR (fibroblast growth factor receptor) family members. The difluoromethoxy group at the 3-position appears crucial for maintaining both binding affinity and metabolic stability.

In terms of synthetic accessibility, novel routes to 1261531-98-9 have been developed that improve yield and purity. A 2024 study in Organic Process Research & Development reported a scalable, three-step synthesis starting from commercially available 3-hydroxy-5-nitrobenzoic acid, with an overall yield of 68%. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further pharmacological evaluation.

Beyond oncology applications, emerging research suggests potential in neurological disorders. Preliminary in vitro data presented at the 2023 ACS National Meeting indicated that structural analogs of 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine show promising activity as modulators of glutamate receptors, with subtype selectivity that could be exploited for treating neurodegenerative diseases. However, these findings await further validation in animal models.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular modeling analyses reveal that the electron-withdrawing nitro group and the difluoromethoxy moiety create a distinctive electronic profile that influences both target binding and membrane permeability. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic profiles.

Several pharmaceutical companies have included 1261531-98-9 in their screening libraries, as evidenced by recent patent applications. A notable example is WO2023187654, which claims novel pyridine derivatives for treating fibrotic disorders, with 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine serving as a key structural motif. This reflects growing industry interest in the compound's therapeutic potential.

Challenges remain in the development pathway, particularly regarding selectivity optimization and toxicity profiling. Recent toxicological assessments published in Chemical Research in Toxicology (2024) identified potential hepatotoxicity concerns at higher concentrations, prompting current research efforts to modify the core structure while retaining biological activity. These findings underscore the importance of thorough preclinical evaluation for this compound class.

In conclusion, 3-(3-(Difluoromethoxy)-5-nitrobenzoyl)pyridine (1261531-98-9) represents a promising chemical entity with diverse biomedical applications. The latest research advances in synthesis, biological evaluation, and structure-activity relationships position this compound as a valuable tool for both basic research and drug discovery efforts. Future studies will likely focus on expanding its therapeutic indications and addressing current limitations through rational drug design approaches.